Cas no 73823-79-7 (Ethanone, 1-[4-[2-(acetyloxy)ethyl]phenyl]-)

• Product Name: Ethanone, 1-[4-[2-(acetyloxy)ethyl]phenyl]-
• CAS No: 73823-79-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1766603
• Update Time: 2024-11-26

Ethanone, 1-[4-[2-(acetyloxy)ethyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[2-(acetyloxy)ethyl]phenyl]-

• Inchi： 1S/C12H14O3/c1-9(13)12-5-3-11(4-6-12)7-8-15-10(2)14/h3-6H,7-8H2,1-2H3
• InChI Key： CYDJJTAPEXKCQA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(CCOC(C)=O)C=C1)C

Computed Properties

• Exact Mass: 206.094
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 147-147.5 °C(Press: 0.8 Torr)